Cas no 2225174-48-9 (5-Methyl-2-cyanopyridine-4-boronic acid)

• Product Name: 5-Methyl-2-cyanopyridine-4-boronic acid
• CAS No: 2225174-48-9
• MF: C₇H₇BN₂O₂
• MW: 161.95
• CID: 5143841
• PubChem ID: 133634735
• Update Time: 2024-11-05

5-Methyl-2-cyanopyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-cyanopyridine-4-boronic acid
• (2-Cyano-5-methylpyridin-4-yl)boronic acid
• 2225174-48-9

• Inchi： 1S/C7H7BN2O2/c1-5-4-10-6(3-9)2-7(5)8(11)12/h2,4,11-12H,1H3
• InChI Key： YVCNXBNPRAELKN-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(C)C(B(O)O)=C1

Computed Properties

• Exact Mass: 162.0600576g/mol
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų